Cas no 221006-76-4 ((Z)-Stilbenediboronic acid bis(pinacol) ester)

• Product Name: (Z)-Stilbenediboronic acid bis(pinacol) ester
• CAS No: 221006-76-4
• MF: C₂₆H₃₄B₂O₄
• MW: 432.167768001556
• CID: 92480
• PubChem ID: 24874629
• Update Time: 2025-04-18

(Z)-Stilbenediboronic acid bis(pinacol) ester Chemical and Physical Properties

Names and Identifiers

• (Z)-Stilbenediboronic acid bis(pinacol) ester
• (pin)BC(Ph)C(Ph)B(pin)
• (Z)-1,2-Diphenyl-1,2-ethylenediboronic acid bis(pinacol) ester
• CIS-1,2-DIBORONO-1,2-DIPHENYLETHYLENE,DIPINACOL ESTER
• cis-1,2-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) stilbene
• cis-1,2-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-1,2-diphenyl-ethene
• 2-[(Z)-1,2-diphenyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• J-014496
• 2-[(1Z)-1,2-diphenyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• (Z)-1,2-Diphenyl-1,2-ethylenediboronic acid bis(pinacol) ester, 96%
• starbld0016567
• (Z)-1,2-Diphenyl-1,2-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethene
• 151416-94-3
• 221006-76-4
• SCHEMBL6236165
• MFCD03453050
• 1,3,2-Dioxaborolane,2,2'-[(1Z)-1,2-diphenyl-1,2-ethenediyl]bis[4,4,5,5-tetramethyl-
• G65589
• cis-1,2-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)stilbene

• MDL： MFCD03453050
• Inchi： 1S/C26H34B2O4/c1-23(2)24(3,4)30-27(29-23)21(19-15-11-9-12-16-19)22(20-17-13-10-14-18-20)28-31-25(5,6)26(7,8)32-28/h9-18H,1-8H3/b22-21-
• InChI Key： YFLBNMYBKXYNJN-DQRAZIAOSA-N
• SMILES： O1B(/C(/C2C=CC=CC=2)=C(\B2OC(C)(C)C(C)(C)O2)/C2C=CC=CC=2)OC(C)(C)C1(C)C
• BRN： 9081275

Computed Properties

• Exact Mass: 470.30100
• Monoisotopic Mass: 432.264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9A^2

Experimental Properties

• Color/Form: Solids
• Density: 1.1±0.1 g/cm3
• Melting Point: 175-178 °C (lit.)
• Boiling Point: 443.3±55.0 °C at 760 mmHg
• Flash Point: 221.9±31.5 °C
• PSA: 99.38000
• LogP: 3.91660
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Solubility: Not determined

(Z)-Stilbenediboronic acid bis(pinacol) ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)